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Compound of Interest

Compound Name: Gallic acid-d2

Cat. No.: B10824179

For researchers, scientists, and professionals in drug development, the use of isotopically
labeled compounds is crucial for accurate quantification in complex biological matrices. This
technical guide provides an in-depth overview of commercially available Gallic acid-d2, a
deuterated analog of the naturally occurring antioxidant, gallic acid. This document outlines its
primary applications, key suppliers, and the technical data necessary for its effective use in
research.

Overview of Gallic Acid-d2

Gallic acid-d2, also known as 3,4,5-Trihydroxybenzoic acid-d2, is a stable isotope-labeled
form of gallic acid.[1] Its primary application in research is as an internal standard for the
precise quantification of unlabeled gallic acid in various samples using mass spectrometry-
based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[2][3] The deuterium labeling provides a distinct
mass difference, allowing it to be differentiated from the endogenous analyte while exhibiting
nearly identical chemical and physical properties, ensuring reliable and accurate
measurements.

Commercial Suppliers and Product Specifications

Several reputable chemical suppliers offer Gallic acid-d2 for research purposes. The following
table summarizes the key quantitative data for the products available from prominent vendors.
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Purityl/lso .
Formula . Available
. Product CAS Molecular . topic .
Supplier Weight ( . Quantitie
Name Number Formula Enrichme
g/mol ) s
nt
5 mg, 10
MedChem Gallic acid-  294660- Not mg, 25 mg,
C7H4D20s 172.13
Express d2 92-7 specified 50 mg, 100
mg
299%
Cayman Gallic Acid-  294660- deuterated
) C7H4D20s 172.1 1mg, 5mg
Chemical d2 92-7 forms (d1-
d2)
5mg,
) Gallic Acid- 294660- Not 10mg,
GlpBio C7H4D20s 172.1 N
d2 92-7 specified 50mg,
100mg
LGC Gallic Acid-  294660- Not 2.5mg, 10
C7HaD20s 172.13 -
Standards d2 92-7 specified mg, 50 mg
Sigma- Gallic Acid-  294660- Not Not Not Not
Aldrich d2 92-7 specified specified specified specified
Solubility Data:
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Supplier Solvent Solubility
Cayman Chemical DMF 30 mg/mL
DMSO 30 mg/mL

Ethanol 5 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL

GlpBio DMF 30 mg/mL
DMSO 30 mg/mL

Ethanol 5 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL

Experimental Workflow: Quantification of Gallic
Acid using Gallic Acid-d2 as an Internal Standard

The following diagram illustrates a typical experimental workflow for the quantification of gallic
acid in a biological sample using Gallic acid-d2 as an internal standard with LC-MS.

Click to download full resolution via product page

Caption: Workflow for Gallic Acid Quantification using a Deuterated Internal Standard.

Methodological Considerations for Using Gallic
Acid-d2

1. Preparation of Stock Solutions:
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Accurately weigh the required amount of Gallic acid-d2.

Dissolve in a suitable solvent, such as methanol or DMSO, to prepare a concentrated stock
solution. The choice of solvent should be compatible with the analytical method.

Store the stock solution at an appropriate temperature (typically -20°C or -80°C) to ensure
stability.

. Spiking of Internal Standard:

A known and fixed amount of the Gallic acid-d2 internal standard solution should be added
to all samples, including calibration standards and quality controls, at the beginning of the
sample preparation process.

This early addition accounts for any analyte loss during sample extraction and processing.
. Sample Extraction:

The choice of extraction method (e.g., Solid Phase Extraction or Liquid-Liquid Extraction) will
depend on the sample matrix and the physicochemical properties of gallic acid.

The goal is to efficiently extract both the analyte (gallic acid) and the internal standard (Gallic
acid-d2) while removing interfering substances.

. LC-MS/MS Analysis:

Chromatographic Separation: A suitable liquid chromatography column (e.g., a C18
reversed-phase column) should be used to achieve chromatographic separation of gallic
acid from other matrix components. The mobile phase composition and gradient should be
optimized for good peak shape and resolution.

Mass Spectrometric Detection: A tandem mass spectrometer is typically used in Multiple
Reaction Monitoring (MRM) mode for sensitive and selective detection. Specific precursor-
to-product ion transitions for both gallic acid and Gallic acid-d2 need to be determined and
optimized.

. Data Analysis and Quantification:
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+ A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the known concentrations of the calibration
standards.

* The concentration of gallic acid in the unknown samples is then determined by interpolating
their peak area ratios from the calibration curve.

Logical Relationship of Quantification

The following diagram illustrates the logical relationship in the quantification process.
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Caption: Logical Flow of Internal Standard-Based Quantification.

This technical guide provides a foundational understanding for the procurement and application
of Gallic acid-d2 in a research setting. For specific applications, further optimization of the
described methodologies will be necessary to achieve the desired accuracy and precision.
Researchers are advised to consult the technical documentation provided by the suppliers and
relevant scientific literature for more detailed protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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